Cas no 102291-81-6 (Benzene, 1,1'-(1,2-diphenyl-1,2-ethenediyl)bis[4-methyl-)

Benzene, 1,1'-(1,2-diphenyl-1,2-ethenediyl)bis[4-methyl- structure
102291-81-6 structure
Product Name:Benzene, 1,1'-(1,2-diphenyl-1,2-ethenediyl)bis[4-methyl-
CAS No:102291-81-6
MF:C28H24
MW:360.490167617798
CID:1134022
PubChem ID:85301076
Update Time:2025-04-20

Benzene, 1,1'-(1,2-diphenyl-1,2-ethenediyl)bis[4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 102291-81-6
    • 1,2-diphenyl-1,2-di-p-tolylethene
    • 1,2-Bis(4-methylphenyl)-1,2-diphenylethene
    • QDCDLYHZMBOWPE-UHFFFAOYSA-N
    • SY387692
    • Benzene, 1,1'-(1,2-diphenyl-1,2-ethenediyl)bis[4-methyl-
    • Inchi: 1S/C28H24/c1-21-13-17-25(18-14-21)27(23-9-5-3-6-10-23)28(24-11-7-4-8-12-24)26-19-15-22(2)16-20-26/h3-20H,1-2H3
    • InChI Key: QDCDLYHZMBOWPE-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1)(C1C=CC(C)=CC=1)=C(C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 360.187800766g/mol
  • Monoisotopic Mass: 360.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 8.7
  • Topological Polar Surface Area: 0Ų
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